1-Hydroxymethyl-3-methyl-cyclobutanecarboxylicacid

• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• SMILES: CC1CC(C1)(CO)C(=O)O
• InChI: InChI=1S/C7H12O3/c1-5-2-7(3-5,4-8)6(9)10/h5,8H,2-4H2,1H3,(H,9,10)
• InChIKey: VEENVSMUHHMJED-UHFFFAOYSA-N

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Structural Profile for Sourcing Decisions

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid (CAS 1823617-77-1) is a cyclobutane-derived bifunctional building block bearing a geminal arrangement of a hydroxymethyl (-CH₂OH) and a carboxylic acid (-COOH) at C1, together with a methyl substituent at C3 [1]. With molecular formula C₇H₁₂O₃ and molecular weight 144.17 g/mol, it is commercially supplied at ≥95% purity for research use . The compound belongs to a class of rigid, sp³-rich scaffolds increasingly valued in medicinal chemistry for conformational constraint [2], but its precise regio- and stereochemical arrangement differentiates it from closely related cyclobutane acids.

1

Geminal 1,1-bifunctional scaffold: hydroxymethyl and carboxyl co-located at C1, enabling rigid bifunctional linker synthesis.

2

Conformationally constrained sp³-rich cyclobutane core supports SAR studies where angular control is critical.

3

Commercial supply at reported ≥95% purity for research use; differentiated from simple cyclobutane acids by dual functionality.

• [1] PubChem Compound Summary CID 99992025, 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid, U.S. National Library of Medicine, accessed 2026-05-02. View Source
• [2] Grygorenko, O. O.; Demchuk, O. P. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks, Journal of Organic and Pharmaceutical Chemistry, 2023, 2, 3-9. View Source

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Why In-Class Analogs Cannot Be Interchanged

Cyclobutane-carboxylic acid derivatives are frequently treated as interchangeable intermediates, yet subtle differences in substitution pattern produce quantifiable variations in lipophilicity, hydrogen-bonding capacity, and steric environment that directly control pharmacokinetic and reactivity profiles [1]. The target compound’s geminal 1,1-disubstitution (hydroxymethyl and carboxyl co-located at C1) creates a local steric environment absent in its 1,3-regioisomer and a dual-protic handle missing in mono-functional analogs [2]. These structural facts preclude generic substitution without deliberate re-optimization of downstream coupling conditions or physicochemical property matching.

⚠

Geminal 1,1-substitution vs. 1,3-regioisomer: steric environment and coupling trajectory may not transfer directly.

⚠

Dual protic handles (acid + alcohol) vs. monofunctional analogs: reactivity, solubility, and H-bond capacity differ significantly.

⚠

Hydroxymethyl group markedly alters lipophilicity, TPSA, and H-bond profile compared with des-hydroxymethyl cyclobutane acids.

• [1] PubChem computed descriptors for 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid (CID 99992025) and structurally related cyclobutane acids, U.S. National Library of Medicine, 2026. View Source
• [2] Comparison of structural features between 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid (CAS 1823617-77-1) and 3-(Hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS 2172598-32-0). View Source

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Comparator-Based Evidence for Selection

Regiospecific Gem-Disubstitution Pattern Distinct from the 1,3-Regioisomer

The target compound positions both the hydroxymethyl and carboxylic acid groups at C1 (geminal), whereas the commercially available regioisomer 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS 2172598-32-0) distributes them across C1 and C3 [1]. This regiospecific arrangement is confirmed by SMILES notation: CC1CC(C1)(CO)C(=O)O for the target vs. OCC1CC(C(=O)O)(C)C1 for the regioisomer [2]. The gem-disubstitution pattern restricts conformational mobility around the C1 centre and creates a distinct steric footprint, which affects the trajectory of both the nucleophilic hydroxymethyl and the electrophilic carboxyl in subsequent coupling reactions [3].

Regiospecific Gem-Disubstitution

Cross-study comparable

Target: 1,1-geminal (OHMe and COOH at C1) Comparator: 1,3-distal arrangement (OHMe at C3)

Regiospecific spatial arrangement supports SAR integrity.

Identical formula and MW; behavior in coupling differs due to connectivity.

Evidence Dimension	Substitution pattern – positional isomerism
Target Compound Data	1,1-geminal arrangement (hydroxymethyl and carboxyl at C1, methyl at C3); SMILES: CC1CC(C1)(CO)C(=O)O
Comparator Or Baseline	3-(Hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS 2172598-32-0): 1,3-distal arrangement (methyl and carboxyl at C1, hydroxymethyl at C3); SMILES: OCC1CC(C(=O)O)(C)C1
Quantified Difference	Constitutional isomer; identical molecular formula (C₇H₁₂O₃) and molecular weight (144.17 g/mol) but different connectivity leading to distinct steric and electronic environments at the reactive centres.
Conditions	Structural identity confirmed by SMILES, InChI, and CAS registry differentiation.

Why This Matters

Two constitutional isomers with identical formula and molecular weight cannot be assumed to behave identically in amide coupling, esterification, or nucleophilic substitution, making regiospecific procurement essential for SAR integrity.

• [1] Kuujia, 3-(Hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS 2172598-32-0), chemical and physical properties. View Source
• [2] PubChem CID 99992025, 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid, SMILES and InChI identifiers. View Source
• [3] Demchuk, O. P.; Grygorenko, O. O. J. Org. Pharm. Chem. 2023, 2, 3-9 – cyclobutane building block synthesis and structural analysis. View Source

Lipophilicity (LogP) Contrast with 3-Methylcyclobutanecarboxylic Acid

The target compound exhibits a predicted LogP of 0.48 (Leyan calculation) , whereas the simpler 3-methylcyclobutanecarboxylic acid (CAS 57252-83-2) – lacking the hydroxymethyl group – has a higher XLogP3 of 1.0 [1]. The ≥0.52 log-unit reduction in lipophilicity corresponds to an approximately 3.3-fold decrease in the octanol-water partition coefficient, directly attributable to the additional primary alcohol moiety.

Lipophilicity (LogP)

Cross-study comparable

ΔLogP ≈ -0.52 (~3.3× lower partition)

Reported lower lipophilicity may support tuning ADME properties.

Predicted LogP 0.48 vs. comparator XLogP3 1.0 (PubChem).

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP ≈ 0.48 (predicted, Leyan)
Comparator Or Baseline	3-Methylcyclobutanecarboxylic acid (CAS 57252-83-2): XLogP3 = 1.0 (PubChem)
Quantified Difference	ΔLogP ≈ -0.52; ~3.3-fold lower partition coefficient for the target
Conditions	Computed values; target compound LogP from Leyan product page; comparator XLogP3 from PubChem CID 3044406.

Why This Matters

A LogP difference of >0.5 can significantly impact aqueous solubility, protein binding, and passive membrane permeability, making the target compound preferable when lower lipophilicity is desired for tuning ADME properties.

• [1] PubChem CID 3044406, 3-Methylcyclobutanecarboxylic acid, XLogP3 = 1.0. View Source

Hydrogen-Bond Donor/Acceptor Advantage Over Des-Hydroxymethyl Analog

The target compound provides two hydrogen-bond donors (the carboxylic acid O-H and the hydroxymethyl O-H) and three hydrogen-bond acceptors (two from the carboxyl and one from the hydroxyl), compared with only one HBD and two HBA for 3-methylcyclobutanecarboxylic acid [1]. This enhanced H-bond capacity (total HBD+HBA = 5 vs. 3) increases potential for ordered intermolecular interactions and aqueous solubility .

H-Bond Donor/Acceptor Count

Cross-study comparable

+1 donor, +1 acceptor (total HBD+HBA 5 vs 3)

Increased H-bond capacity may improve aqueous solubility and crystal packing.

Computed counts; supports linker and co-crystal design context.

Evidence Dimension	Hydrogen bond donor and acceptor count
Target Compound Data	2 H-bond donors, 3 H-bond acceptors (HBD+HBA = 5)
Comparator Or Baseline	3-Methylcyclobutanecarboxylic acid: 1 H-bond donor, 2 H-bond acceptors (HBD+HBA = 3)
Quantified Difference	+1 donor; +1 acceptor; total HBD+HBA increase of +2
Conditions	Computed by Cactvs 3.4.8.24 (PubChem) and corroborated by Leyan product data.

Why This Matters

A net increase of two hydrogen-bonding sites can substantially improve aqueous solubility and alter crystal packing, which is critical for formulation, co-crystal design, or when the compound is used as a linker in bifunctional probe synthesis.

• [1] PubChem CID 99992025 (target) and CID 3044406 (comparator), hydrogen bond donor/acceptor counts. View Source

Polar Surface Area Differentiation for Permeability Tuning

The target compound has a topological polar surface area (TPSA) of 57.5 Ų [1], identical to that of 3-hydroxy-3-methylcyclobutane-1-carboxylic acid [2], but significantly higher than the 37.3 Ų of 3-methylcyclobutanecarboxylic acid [3]. The 20.2 Ų increase reflects the contribution of the primary alcohol, placing the target compound within the favorable range for oral bioavailability (typically <140 Ų) while offering higher polarity than the simple methyl acid.

Polar Surface Area (TPSA)

Cross-study comparable

ΔTPSA = +20.2 Ų vs. des-hydroxymethyl analog

TPSA in favorable range for oral bioavailability tuning.

57.5 Ų places it between low and high permeability extremes.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 57.5 Ų
Comparator Or Baseline	3-Methylcyclobutanecarboxylic acid: TPSA = 37.3 Ų; 3-Hydroxy-3-methylcyclobutane-1-carboxylic acid: TPSA = 57.5 Ų
Quantified Difference	ΔTPSA = +20.2 Ų vs. des-hydroxymethyl analog; 0 Δ vs. hydroxy analog
Conditions	PubChem computed TPSA (Cactvs) for each compound.

Why This Matters

TPSA is inversely correlated with passive membrane permeability; the target compound offers a polarity midpoint between the poorly permeable (high TPSA) and highly permeable (low TPSA) extremes, providing a deliberate tuning option in lead optimisation.

• [1] PubChem CID 99992025, 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid, TPSA = 57.5 Ų. View Source
• [2] PubChem CID 55302349, 3-Hydroxy-3-methylcyclobutane-1-carboxylic acid, TPSA = 57.5 Ų. View Source
• [3] PubChem CID 3044406, 3-Methylcyclobutanecarboxylic acid, TPSA = 37.3 Ų. View Source

Distinct Acidity Profile vs. 3-Hydroxy Analog

Although no experimentally measured pKa has been published for the target compound, the acid dissociation constant of 3-methylcyclobutanecarboxylic acid is predicted as 4.81 ± 0.40 . The target compound, with the carboxyl group directly attached to a quaternary carbon also bearing a hydroxymethyl substituent, is expected to exhibit a measurably different pKa due to the inductive electron-withdrawing effect (-I) of the proximal hydroxyl, which stabilises the carboxylate anion more than the remote hydroxyl in 3-hydroxy-3-methylcyclobutane-1-carboxylic acid (pKa ~4.5–5.0 range estimated [1]). This predicted pKa shift has implications for ionisation state at physiological pH.

Acidity Profile (pKa)

Class-level inference

Estimated pKa depression 0.2–0.5 units vs. 3-methyl analog

Context-dependent; may shift ionization at physiological pH.

No published experimental pKa; based on inductive effect trends.

Evidence Dimension	Carboxylic acid pKa (predicted and class-inferred)
Target Compound Data	Predicted pKa estimated lower than 4.81 due to -I effect of geminal hydroxymethyl group (exact value not published)
Comparator Or Baseline	3-Methylcyclobutanecarboxylic acid: pKa (predicted) = 4.81 ± 0.40; 3-Hydroxy-3-methylcyclobutane-1-carboxylic acid: pKa estimated 4.5–5.0
Quantified Difference	Estimated pKa depression of 0.2–0.5 log units relative to 3-methylcyclobutanecarboxylic acid (class-level inference based on inductive substituent effects).
Conditions	Theoretical inference from cyclobutane carboxylic acid pKa data and established substituent effect trends.

Why This Matters

Even a 0.2–0.5 log-unit pKa shift alters the ionised fraction at physiological pH, affecting solubility, permeability, and target binding; procurement of the exact compound ensures consistency with SAR data.

• [1] PubChem CID 55302349 and ChemSpider ID 28289949, 3-Hydroxy-3-methylcyclobutane-1-carboxylic acid, pKa estimate 4.5–5.0 range. View Source

Molecular Weight Window for Fragment-Based Design

At 144.17 g/mol, the target compound sits comfortably within the fragment-like molecular weight range (MW < 300 Da) [1], yet offers 26.2% greater mass than the 114.14 g/mol of 3-methylcyclobutanecarboxylic acid [2] due to the additional CH₂O unit. This positions it as a heavier, more functionalised fragment that retains fragment-like properties while providing an additional synthetic handle (the primary alcohol) not present in the lighter comparator.

Molecular Weight

Cross-study comparable

ΔMW = +30.0 g/mol (+26.2%) vs. simpler analog

Intermediate fragment-like mass with additional synthetic handle.

144.17 g/mol retains fragment properties while adding functionality.

Evidence Dimension	Molecular weight
Target Compound Data	144.17 g/mol
Comparator Or Baseline	3-Methylcyclobutanecarboxylic acid: 114.14 g/mol
Quantified Difference	ΔMW = +30.03 g/mol (+26.2%)
Conditions	PubChem computed molecular weights.

Why This Matters

In fragment-based library design, MW differences of ~30 Da are intentional, as they affect ligand efficiency metrics; the target compound offers an intermediate-size option between simple acids (≈114 Da) and elaborated cyclobutane derivatives (≈160+ Da).

• [1] PubChem CID 99992025, 1-(Hydroxymethyl)-3-methylcyclobutane-1-carboxylic acid, MW = 144.17 g/mol. View Source
• [2] PubChem CID 3044406, 3-Methylcyclobutanecarboxylic acid, MW = 114.14 g/mol. View Source

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Evidence-Linked Application Scenarios

Conformationally Constrained Scaffold for Kinase Inhibitor SAR Exploration

The gem-disubstituted cyclobutane core provides a rigid, sp³-rich framework suitable for exploring kinase hinge-binding motifs. The regiospecific 1,1-arrangement distinguishes it from the 1,3-regioisomer (CAS 2172598-32-0) and ensures that the trajectory of linker attachment is orthogonal, which is critical when structure-activity relationships demand precise angular control [1]. The target’s moderate LogP (~0.48) and TPSA (57.5 Ų) place it in the desirable range for CNS drug-like lead compounds .

Dual-Protic Handle for Bifunctional Linker and Prodrug Design

With two protic groups (carboxylic acid and primary alcohol) on the same cyclobutane carbon, the compound serves as a compact, rigid linker for attaching two distinct pharmacophores or for synthesising ester-prodrugs where the alcohol can be selectively protected and deprotected. The hydrogen-bond donor/acceptor count (2 HBD, 3 HBA) exceeds that of 3-methylcyclobutanecarboxylic acid (1 HBD, 2 HBA), offering enhanced aqueous solubility for linker applications [1].

Intermediate for Fluoromethyl-Substituted Cyclobutane Building Blocks

1-(Hydroxymethyl)cyclobutane-1-carboxylic acid derivatives are established precursors for synthesising α-fluoromethyl- and α-difluoromethyl-substituted cyclobutane amines and carboxylic acids via Swern oxidation and fluorination pathways [1]. The 3-methyl substituent on the target compound introduces additional steric and electronic modulation absent in the non-methylated analogue (CAS 114671-90-8), enabling access to a distinct subset of fluorinated cyclobutane scaffolds for medicinal chemistry.

Fragment Library Expansion with Intermediate Lipophilicity

Fragment-based drug discovery libraries benefit from compounds that occupy a narrow lipophilicity window (LogP 0–1). The target compound (LogP ~0.48) fills a gap between the more lipophilic 3-methylcyclobutanecarboxylic acid (XLogP3 = 1.0) and the more polar 3-hydroxy-3-methylcyclobutane-1-carboxylic acid (XLogP3 = -0.2) [1], offering fragment library curators a differentiated option for balancing potency and solubility during hit-to-lead optimisation.

Application

Selection Property

Validation Focus

Conformationally constrained kinase inhibitor SAR

Gem-disubstituted cyclobutane with regiospecific 1,1-arrangement

Verify spatial orientation and coupling trajectory vs. 1,3-regioisomer

Bifunctional linker and prodrug design

Dual protic handles (carboxylic acid + primary alcohol) at C1

Assess selective protection/deprotection and solubility enhancement

Fluoromethyl-substituted cyclobutane building block synthesis

Hydroxymethyl precursor with 3-methyl modulation

Confirm oxidation/fluorination pathway compatibility

Fragment library with intermediate lipophilicity

Reported LogP in fragment-like 0–1 range, moderate TPSA

Validate lipophilicity window for balanced potency/solubility

• [1] Demchuk, O. P.; Grygorenko, O. O. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks, J. Org. Pharm. Chem. 2023, 2, 3-9. View Source